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Compound of Interest

Compound Name: N-Acetylpyrrolidine

Cat. No.: B1266023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, toxicity, and handling of N-
Acetylpyrrolidine. The information is intended to guide researchers and professionals in the

safe use and management of this compound in a laboratory and drug development setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Acetylpyrrolidine is presented in

Table 1. This data is essential for understanding its behavior under various experimental and

storage conditions.

Table 1: Chemical and Physical Properties of N-Acetylpyrrolidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1266023?utm_src=pdf-interest
https://www.benchchem.com/product/b1266023?utm_src=pdf-body
https://www.benchchem.com/product/b1266023?utm_src=pdf-body
https://www.benchchem.com/product/b1266023?utm_src=pdf-body
https://www.benchchem.com/product/b1266023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₁₁NO [1][2][3]

Molecular Weight 113.16 g/mol [1][2]

CAS Number 4030-18-6 [1][2][3]

Appearance Colorless liquid [4]

Boiling Point 212.1 ± 9.0 °C at 760 mmHg [1]

Flash Point 90.8 ± 9.3 °C [1]

Density 1.0 ± 0.1 g/cm³ [1]

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C [1]

LogP (Octanol/Water Partition

Coefficient)
0.17 [1]

Refractive Index 1.474 [1]

Toxicological Data
Limited direct toxicological data for N-Acetylpyrrolidine is available in the public domain.

However, data for the structurally related and widely studied compound, N-methyl-2-pyrrolidone

(NMP), can be used as a preliminary guide for hazard assessment. It is crucial to handle N-
Acetylpyrrolidine with the assumption of similar or greater toxicity until specific data becomes

available.

Table 2: Summary of Toxicological Data for N-Methyl-2-Pyrrolidone (NMP) (CAS: 872-50-4)
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Toxicity
Endpoint

Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 3,914 mg/kg [5]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal 8,000 mg/kg [5]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

> 5,100 ppm (4

h)
[5]

Skin Irritation Rabbit Dermal Irritating [6]

Eye Irritation Rabbit Ocular Eye irritation [5]

Reproductive

Toxicity
- -

Possible damage

to fetus
[5]

Specific Target

Organ Toxicity

(Single

Exposure)

- Inhalation

May cause

respiratory

irritation

[5]

Experimental Protocols for Toxicity Assessment
Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the toxicity of chemical substances.

The following sections detail the methodologies for key acute toxicity studies.

Acute Oral Toxicity (OECD 401)
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.[1] The median lethal dose (LD50) is determined in this study.[1]

Methodology:

Test Animals: Healthy, young adult rodents (usually rats), fasted overnight, are used.[1] At

least 5 animals of the same sex are used per dose level.[1]
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Dose Administration: The test substance is administered orally by gavage in graduated

doses to several groups of animals, with one dose per group.[1] An aqueous solution is the

preferred vehicle; if not feasible, an oil solution (e.g., corn oil) may be used.[1] The volume

administered should generally not exceed 1 mL/100 g of body weight for rodents.[1]

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and

behavioral changes for at least 14 days.[7]

Necropsy: All animals that die during the test and all surviving animals at the end of the

observation period are subjected to a gross necropsy.[1]

Start: Select Healthy, Fasted Rodents Prepare Graduated Doses of N-Acetylpyrrolidine Administer Single Oral Dose by Gavage Observe Animals for 14 Days (Mortality & Clinical Signs) Perform Gross Necropsy on All Animals End: Determine LD50

Click to download full resolution via product page

Workflow for OECD 401 Acute Oral Toxicity Study.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to determine the potential of a substance to cause irritation or corrosion to

the skin.[2][4]

Methodology:

Test Animal: A single healthy young adult albino rabbit is typically used for the initial test.[2]

Preparation: Approximately 24 hours before the test, the fur is removed from a small area

(about 6 cm²) of the animal's back.[8]

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied

to the prepared skin and covered with a gauze patch and a semi-occlusive dressing.[2]

Exposure Period: The exposure period is typically 4 hours.[2]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal.[9] Observations may

continue for up to 14 days to assess the reversibility of any effects.[2][9]
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Confirmatory Test: If no corrosive effect is observed in the initial test, the response is

confirmed using up to two additional animals.[4][9]

Start: Prepare Skin of Albino Rabbit Apply 0.5g/mL of N-Acetylpyrrolidine to Skin Cover with Gauze Patch (4-hour exposure) Observe for Erythema & Edema at 1, 24, 48, 72h Confirmatory Test (if no corrosion) End: Classify Irritation/Corrosion Potential

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation Study.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[10]

Methodology:

Test Animal: A single healthy young adult albino rabbit is used for the initial test.[11] The

untreated eye serves as a control.[11][12]

Anesthesia: A topical anesthetic is applied to the eye before instillation of the test substance

to minimize pain and distress.[11][13]

Application: A single dose of the test substance (0.1 mL for liquids) is placed into the

conjunctival sac of one eye.[11] The eyelids are then held together for about one second.[11]

Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48,

and 72 hours after application.[10] The observation period can be extended up to 21 days to

assess reversibility.[14]

Confirmatory Test: If a severe irritant or corrosive effect is not observed, a confirmatory test

in up to two additional animals is performed.[10]

Start: Anesthetize Eye of Albino Rabbit Instill 0.1mL N-Acetylpyrrolidine into Conjunctival Sac Examine Eye at 1, 24, 48, 72h (Cornea, Iris, Conjunctiva) Confirmatory Test (if not severe) End: Classify Eye Irritation Potential

Click to download full resolution via product page

Workflow for OECD 405 Acute Eye Irritation Study.
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Handling and Safety Precautions
Given the potential for toxicity, appropriate safety measures must be implemented when

handling N-Acetylpyrrolidine.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.[12]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[12]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[12]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[12]

Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,

use a NIOSH/MSHA approved respirator.[9]

Handling and Storage
Keep away from heat, sparks, open flames, and other ignition sources.[9][14]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][14]

Ground all equipment to prevent static discharge.[14]

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mists.[12]

First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.[14]
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Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if irritation persists.[14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Spills and Disposal
Spills: Absorb with an inert material (e.g., sand, silica gel) and place in a suitable container

for disposal.[14] Remove all sources of ignition and use spark-proof tools.[14]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow to enter sewers or waterways.

Logical Relationship for Safe Handling
The following diagram illustrates the logical flow of precautions for the safe handling of N-
Acetylpyrrolidine.
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Handling N-Acetylpyrrolidine

Assess Risks (Toxicity, Flammability)

Implement Engineering Controls (Fume Hood, Ventilation)

Wear Appropriate PPE (Goggles, Gloves, Lab Coat)

Follow Safe Handling Practices (Avoid Ignition Sources, Ground Equipment)

Store Properly (Cool, Dry, Well-Ventilated, Tightly Sealed)

Ensure Emergency Preparedness (Eyewash, Shower, First Aid Kit)

Safe Use of N-Acetylpyrrolidine

Click to download full resolution via product page

Logical flow for ensuring the safe handling of N-Acetylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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